Cas no 61469-05-4 (Cyclopentanecarboxylic acid, 3-(2,4-dimethoxybenzoyl)-1,2,2-trimethyl-)

• Product name: Cyclopentanecarboxylic acid, 3-(2,4-dimethoxybenzoyl)-1,2,2-trimethyl-
• CAS No: 61469-05-4
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• CID: 478181
• PubChem ID: 12419019

Cyclopentanecarboxylic acid, 3-(2,4-dimethoxybenzoyl)-1,2,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-(2,4-dimethoxybenzoyl)-1,2,2-trimethyl-
• 3-(2,4-dimethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• DTXSID20497418
• SCHEMBL11586591
• 61469-05-4

• Inchi： InChI=1S/C18H24O5/c1-17(2)13(8-9-18(17,3)16(20)21)15(19)12-7-6-11(22-4)10-14(12)23-5/h6-7,10,13H,8-9H2,1-5H3,(H,20,21)
• InChI Key： SXEBTCYJPDSNRK-UHFFFAOYSA-N
• SMILES： CC1(C(CCC1(C)C(=O)O)C(=O)C2=C(C=C(C=C2)OC)OC)C

Computed Properties

• Exact Mass: 320.16242
• Monoisotopic Mass: 320.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83